Cas no 1806537-52-9 (2-Bromo-6-(3-bromopropyl)ethylbenzene)

• Product Name: 2-Bromo-6-(3-bromopropyl)ethylbenzene
• CAS No: 1806537-52-9
• MF: C₁₁H₁₄Br₂
• MW: 306.036861896515
• CID: 4974906
• Update Time: 2025-06-08

2-Bromo-6-(3-bromopropyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-bromopropyl)ethylbenzene

• Inchi： 1S/C11H14Br2/c12-8-3-6-10-4-1-2-5-11(10)7-9-13/h1-2,4-5H,3,6-9H2
• InChI Key： IRQTXRIPWGMKRQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1CCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-6-(3-bromopropyl)ethylbenzene

Introduction to 2-Bromo-6-(3-bromopropyl)ethylbenzene (CAS No. 1806537-52-9)

2-Bromo-6-(3-bromopropyl)ethylbenzene (CAS No. 1806537-52-9) is a brominated aromatic compound that has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. This compound is characterized by its unique structural features, which include a bromine-substituted benzene ring and a brominated propyl side chain. These characteristics make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Bromo-6-(3-bromopropyl)ethylbenzene is C₁₀H₁₄Br₂, and its molecular weight is approximately 271.03 g/mol. The compound is typically a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the field of materials science, 2-Bromo-6-(3-bromopropyl)ethylbenzene has shown promise as a precursor for the synthesis of functional polymers and copolymers. Recent research has focused on its use in the development of conductive materials and stimuli-responsive materials. For instance, a study published in the Journal of Polymer Science demonstrated that 2-Bromo-6-(3-bromopropyl)ethylbenzene-derived polymers exhibited excellent electrical conductivity and mechanical stability, making them suitable for use in electronic devices and sensors.

In the pharmaceutical industry, 2-Bromo-6-(3-bromopropyl)ethylbenzene has been explored as an intermediate in the synthesis of novel drugs. Its bromine substituents can be readily modified through various chemical reactions, allowing for the introduction of functional groups that enhance the pharmacological properties of the final product. A notable example is its use in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry reported that derivatives of 2-Bromo-6-(3-bromopropyl)ethylbenzene showed potent anti-inflammatory activity in vitro and in vivo, suggesting potential therapeutic applications.

The versatility of 2-Bromo-6-(3-bromopropyl)ethylbenzene extends to organic synthesis, where it serves as a valuable building block for constructing complex organic molecules. Its bromine substituents can be selectively functionalized using various organometallic reagents, such as Grignard reagents and organocopper reagents. This allows for the creation of diverse molecular architectures with tailored properties. A recent study in Organic Letters highlighted the use of 2-Bromo-6-(3-bromopropyl)ethylbenzene in the synthesis of bioactive natural products, demonstrating its utility in natural product synthesis.

Safety considerations are an essential aspect when handling any chemical compound. While 2-Bromo-6-(3-bromopropyl)ethylbenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, 2-Bromo-6-(3-bromopropyl)ethylbenzene (CAS No. 1806537-52-9) is a versatile compound with a wide range of applications in materials science, pharmaceuticals, and organic synthesis. Its unique structural features and chemical properties make it an attractive intermediate for the development of advanced materials and novel drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.